Cas no 67-47-0 (5-Hydroxymethylfurfural)

5-hydroxyethyl fural (2-hydroxyethyl-5-fural), which can be isolated from Cornus officinalis, can inhibit the growth and fermentation of yeast

5-Hydroxymethylfurfural structure

Product Name:5-Hydroxymethylfurfural

CAS No:67-47-0

Molecular Formula:C₆H₆O₃

Molecular Weight:126.1100

MDL:MFCD00003234

CID:33861

PubChem ID:237332

5-Hydroxymethylfurfural Properties

Names and Identifiers

- 5-Hydroxymethylfurfural
- TIMTEC-BB SBB004259
- 2-Furaldehyde, 5-(hydroxymethyl)-
- 2-Hydroxymethyl-5-furfural
- 5-(Hyddroxymethyl)Furfurole
- 5-(Hydroxymethyl)-2-formylfuran
- 5-(hydroxymethyl)-2-furaldehyd
- 5-(Hydroxymethyl)-2-furancarbonal
- 5-(hydroxymethyl)-2-furancarboxaldehyd
- 5-Hydroxymethyl-2-furaldehyde (stabilized with Water)
- 5-Hydroxymethyl-2-furaldehyde
- 5-(Hydroxymethyl)furan-2-carbaldehyde
- 5-(Hydroxymethyl)furfural
- HMF
- 5-(Hydroxymethyl)furfural (stabilized with Water)
- 5-(Hydroxymethyl)-2-furaldehyde
- Hydroxymethylfurfural
- 5-(Hydroxymethyl)-2-furfural
- 5-Oxymethylfurfurole
- 5-Hydroxymethylfuraldehyde
- Hydroxymethylfurfurole
- 5-Hydroxymethylfuran-2-aldehyde
- Hydroxymethylfurfuraldehyde
- Hydroxymethylfurfuralaldehyde
- 5-Hydroxymethyl-2-formylfuran
- 5-(Hydroxymethyl)-2-furfuraldehyde
- 5-Hy
- 5-羟甲基糠醛
- 2-Formyl-5-hydroxymethylfuran
- 5-hydroxymethyl-2-furaldehyde,95%
- 5-Hydroxymethyl-2-furfural
- 5-Hydroxymethylfurfuraldehyde
- 5-(Hydroxymethyl)furan-2-aldehyde
- 5-HMF
- 5-Hydroxymethyl-2-furancarbaldehyde
- "5-hydroxymethyl- 2-furancarboxaldehyde
- MLSMR
- 5-(Hydroxymethyl)furfurole
- SMR000393981
- MLS002454379
- 5-(Hydroxymethyl)-2-furancarboxaldehyde
- MDL： MFCD00003234
- InChIKey： NOEGNKMFWQHSLB-UHFFFAOYSA-N
- Inchi： 1S/C6H6O3/c7-3-5-1-2-6(4-8)9-5/h1-3,8H,4H2
- SMILES： O1C(C([H])=O)=C([H])C([H])=C1C([H])([H])O[H]
- BRN： 110889

Computed Properties

Exact Mass: 126.031694g/mol
Surface Charge: 0
XLogP3: -0.6
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 126.031694g/mol
Monoisotopic Mass: 126.031694g/mol
Topological Polar Surface Area: 50.4Å²
Heavy Atom Count: 9
Complexity: 103
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 126.11

Experimental Properties

Odor: Odor of chamomile flowers
Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
Heat of Combustion: 665 kcal/mol
Taste: Butter, caramel, musty
LogP: 0.58440
PSA: 50.44000
Merck: 4832
Refractive Index: n20/D 1.562(lit.)
Water Partition Coefficient: Soluble in water, alcohol, ethyl acetate, acetone, dimethylformamide, benzene, ether and chloroform.
Boiling Point: 114-116 °C/1 mmHg(lit.)
Melting Point: 28-34 °C (lit.)
Vapor Pressure: 5.28X10-3 mm Hg at 25 °C (est)
Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
Solubility: Freely soluble in methanol, ethanol, acetone, ethyl acetate, dimethylformamide. Soluble in ether, benzene, chloroform. Less soluble in carbon tetrachloride. Sparingly soluble in petroleum ether.
Color/Form: Liquid
Stability/Shelf Life: Light Sensitive, Very Hygroscopic
Solubility: It is easily soluble in methanol, ethanol, acetone, water, ethyl acetate, dimethylformamide, benzene, chloroform and ether, less soluble in carbon tetrachloride, slightly soluble in petroleum ether.
Sensitiveness: Air & Light Sensitive
Density: 1.243 g/mL at 25 °C(lit.)
Refractive Index: Index of refraction: 1.5627 at 18 °C
Odor: Odor of chamomile flowers

5-Hydroxymethylfurfural Security Information

Symbol:
RTECS：LT7031100
WGK Germany：2
Safety Term：S24/25
Safety Instruction： S26-S36-S24/25
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Dangerous goods sign：
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：2-8°C
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes
FLUKA BRAND F CODES：8-10

5-Hydroxymethylfurfural Customs Data

HS CODE：2932190090
Customs Data：

China Customs Code:
2932190090

Overview:

2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

5-Hydroxymethylfurfural Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034R0-1g	5-Hydroxymethylfurfural	67-47-0	98%	1g	$5.00	2025-02-19
A2B Chem LLC	AB45324-1g	5-Hydroxymethyl-2-furaldehyde	67-47-0	98% containing 3-5% H2O as a stabilizer	1g	$5.00	2024-04-19
Aaron	AR0034ZC-1g	5-Hydroxymethylfurfural	67-47-0	98%	1g	$3.00	2025-01-21
Ambeed	A253125-1g	5-(Hydroxymethyl)furan-2-carbaldehyde	67-47-0	98% containing 3-5% H2O as a stabilizer	1g	$6.0	2025-02-19
Apollo Scientific	OR8853-25g	5-(Hydroxymethyl)-2-furaldehyde	67-47-0		25g	£25.00	2025-02-20
Cooke Chemical	A4703012-250MG	5-Hydroxymethyl-2-furaldehyde , Analysis of standards	67-47-0	> 99%	250mg	RMB 238.40	2025-02-21
Crysdot LLC	CD32000651-500g	5-Hydroxymethylfurfural	67-47-0	98% containing 3-5% H2O as a s	500g	$122	2024-07-18
Enamine	EN300-82764-0.05g	5-(hydroxymethyl)furan-2-carbaldehyde	67-47-0	95%	0.05g	$19.0	2024-05-21
Life Chemicals	F2191-0155-0.25g	5-(Hydroxymethyl)furfural	67-47-0	95%+	0.25g	$18.0	2023-11-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H70360-5g	5-Hydroxymethylfurfural	67-47-0	98%	5g	¥28.0	2024-07-18

5-Hydroxymethylfurfural Synthesis

Synthetic Circuit 1

50-99-7

58-86-6

9034-32-6

67-47-0

110-15-6

144-62-7

Reaction Conditions

1.1R:H2SO4, 24 h, rt

Reference

: Organic Acid Pretreatment of Oil Palm Trunk Biomass for Succinic Acid Production

By Bukhari, Nurul Adela et al, Waste and Biomass Valorization, 2020, 11(10), 5549-5559

Synthetic Circuit 2

3458-28-4

3615-41-6

50-99-7

57-48-7

58-86-6

59-23-4

6556-12-3

685-73-4

9034-32-6

67-47-0

123-76-2

127-17-3

144-62-7

50-21-5

78-98-8

96-26-4

Reaction Conditions

1.1C:H2SO4, S:H2O, 1 h, 100°C

Reference

: Catalytic Transformation of Biomass-Derived Hemicellulose Sugars by the One-Pot Method into Oxalic, Lactic, and Levulinic Acids Using a Homogeneous H2SO4 Catalyst

By Sobus, Natalia and Czekaj, Izabela, Catalysts, 2023, 13(2), 349

Synthetic Circuit 3

9004-34-6

67-47-0

141-46-8

35405-71-1

498-07-7

50-78-2

50-99-7

78797-67-8

Reaction Conditions

1.1 5 mbar, 370 °C → 765 °C

Reference

The interplay between chemistry and heat/mass transfer during the fast pyrolysis of cellulose

Westerhof, R. J. M.; Oudenhoven, S. R. G.; Marathe, P. S.; Engelen, M.; Garcia-Perez, M.; et al, Reaction Chemistry & Engineering, 2016, 1(5), 555-566